Cas no 1213648-37-3 ((R)-5,6,7,8-Tetrahydroisoquinolin-8-amine)

• Product Name: (R)-5,6,7,8-Tetrahydroisoquinolin-8-amine
• CAS No: 1213648-37-3
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD11515887
• CID: 2604168
• Update Time: 2025-10-23

(R)-5,6,7,8-Tetrahydroisoquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• (R)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine
• (R)-5,6,7,8-TETRAHYDROISOQUINOLIN-8-AMINE
• (R)-5,6,7,8-Tetrahydroisoquinolin-8-amine

• MDL： MFCD11515887
• Inchi： 1S/C9H12N2/c10-9-3-1-2-7-4-5-11-6-8(7)9/h4-6,9H,1-3,10H2/t9-/m1/s1
• InChI Key： BMARABOQKIKIRT-SECBINFHSA-N
• SMILES： N[C@H]1C2C=NC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Topological Polar Surface Area: 38.9

Additional information on (R)-5,6,7,8-Tetrahydroisoquinolin-8-amine

Introduction to (R)-5,6,7,8-Tetrahydroisoquinolin-8-amine (CAS No. 1213648-37-3)

(R)-5,6,7,8-Tetrahydroisoquinolin-8-amine, identified by its CAS number 1213648-37-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure amine derivative belongs to the tetrahydroisoquinoline class, a structural motif widely recognized for its biological activity and pharmacological relevance. The compound has garnered considerable attention due to its role as a key intermediate in the synthesis of various bioactive molecules and its potential applications in medicinal chemistry.

The tetrahydroisoquinoline scaffold is a privileged structure in drug discovery, exhibiting a broad spectrum of biological activities ranging from analgesic to neuroprotective effects. The (R)-configuration of the amine at the 8-position introduces specific stereochemical properties that influence the compound's interactions with biological targets. This stereochemical specificity is crucial in medicinal chemistry, as it can significantly impact the efficacy and selectivity of drug candidates.

In recent years, there has been a surge in research focused on the development of novel tetrahydroisoquinoline derivatives for therapeutic applications. The compound (R)-5,6,7,8-Tetrahydroisoquinolin-8-amine has been extensively studied for its potential role in modulating neurotransmitter systems. Preclinical studies have demonstrated its efficacy in models of depression and anxiety, suggesting its promise as a lead compound for the development of next-generation psychotropic drugs.

One of the most compelling aspects of (R)-5,6,7,8-Tetrahydroisoquinolin-8-amine is its role as a precursor in the synthesis of more complex pharmacophores. The compound's amine functionality allows for further derivatization, enabling chemists to explore diverse chemical spaces and identify novel analogs with enhanced pharmacological profiles. This flexibility has made it a valuable tool in synthetic organic chemistry and drug design.

The synthesis of (R)-5,6,7,8-Tetrahydroisoquinolin-8-amine involves multi-step organic transformations that highlight the compound's structural complexity. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary strategies, have been employed to achieve high enantiomeric purity. These synthetic approaches not only underscore the compound's synthetic challenge but also showcase the advancements in modern organic synthesis techniques.

From a biochemical perspective, (R)-5,6,7,8-Tetrahydroisoquinolin-8-amine interacts with various enzymes and receptors involved in central nervous system function. Its molecular interactions have been investigated using computational modeling and spectroscopic techniques, providing insights into its mechanism of action. These studies have revealed that the compound exerts its effects through multiple pathways, including modulation of serotonin and dopamine receptors.

The pharmacokinetic properties of (R)-5,6,7,8-Tetrahydroisoquinolin-8-amine have also been thoroughly examined. In vivo studies have shown that the compound exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further clinical development. Additionally, its low toxicity profile suggests that it may be well-tolerated in humans if developed into a therapeutic agent.

Recent advancements in analytical chemistry have enabled more precise characterization of (R)-5,6,7,8-Tetrahydroisoquinolin-8-amine. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been utilized to confirm the compound's identity and purity. These analytical methods are essential for ensuring the quality and consistency of pharmaceutical intermediates like this one.

The impact of (R)-5,6,7,8-Tetrahydroisoquinolin-8-amine extends beyond academic research; it has practical implications for drug development pipelines. Pharmaceutical companies are increasingly interested in leveraging this compound as a building block for new drugs due to its proven biological activity and synthetic accessibility. Collaborative efforts between academia and industry are likely to accelerate the translation of this research into clinical applications.

Future directions in the study of (R)-5,6,7,8-Tetrahydroisoquinolin-8-amine include exploring its potential in combination therapies and investigating its long-term effects. Preclinical trials are being designed to evaluate its efficacy in treating chronic neurological disorders. Furthermore，the development of novel synthetic routes to improve yield and scalability is an ongoing area of interest among synthetic chemists.

In conclusion，(R)-5，6，7，8-Tetrahydroisoquinolin-8-amine represents a significant advancement in pharmaceutical chemistry。Its unique structural features，biological activity，and synthetic versatility make it a valuable asset in drug discovery。As research continues to uncover new applications for this compound，its importance in developing innovative therapeutic agents is likely to grow。The contributions of scientists studying this molecule highlight the dynamic nature of modern chemical biology and pharmaceutical science。